N-cyclopropyl-2-(2-methylphenyl)acetamide

• IUPAC Name: N-cyclopropyl-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C12H15NO/c1-9-4-2-3-5-10(9)8-12(14)13-11-6-7-11/h2-5,11H,6-8H2,1H3,(H,13,14)
• InChI Key: GCONCUJRMVDQJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2CC2
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

N-cyclopropyl-2-(2-methylphenyl)acetamide, also known as CX-717, is a novel cognitive enhancer that has gained significant attention in the field of neuroscience. It belongs to the class of ampakines, which are compounds that enhance the activity of AMPA receptors in the brain. CX-717 has been shown to improve cognitive performance, including memory, attention, and learning, without causing significant side effects.

Mechanism of Action

N-cyclopropyl-2-(2-methylphenyl)acetamide acts by enhancing the activity of AMPA receptors, which are involved in synaptic plasticity and memory formation. It increases the sensitivity of these receptors to glutamate, the primary neurotransmitter involved in excitatory signaling in the brain. This leads to an increase in synaptic transmission and the strengthening of synaptic connections, which is thought to underlie its cognitive enhancing effects.
Biochemical and Physiological Effects
N-cyclopropyl-2-(2-methylphenyl)acetamide has been shown to increase the release of acetylcholine and dopamine in the prefrontal cortex, two neurotransmitters that are involved in cognitive processes such as attention and working memory. It also increases the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-2-(2-methylphenyl)acetamide is its selectivity for AMPA receptors, which reduces the risk of off-target effects. It also has a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability. However, its effects may be variable depending on the individual, and there is a risk of tolerance and dependence with chronic use.

Future Directions

There are several potential future directions for research on N-cyclopropyl-2-(2-methylphenyl)acetamide. One area of interest is its potential use in combination with other cognitive enhancers, such as cholinesterase inhibitors or modafinil, to further enhance cognitive performance. Another area of interest is its potential use in treating cognitive deficits associated with aging or neurodegenerative disorders. Finally, further research is needed to fully understand the mechanisms underlying its cognitive enhancing effects and to develop new and more potent ampakine compounds.

Synthesis Methods

The synthesis of N-cyclopropyl-2-(2-methylphenyl)acetamide involves the reaction of 2-methylphenylacetic acid with cyclopropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with acetic anhydride to form the final product.

Scientific Research Applications

N-cyclopropyl-2-(2-methylphenyl)acetamide has been extensively studied in animal models and human clinical trials for its potential use in treating cognitive disorders such as Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia. It has also been investigated for its potential use in enhancing cognitive performance in healthy individuals.